Cas no 936250-15-6 (2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane)

• Product Name: 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• CAS No: 936250-15-6
• MF: C₁₄H₂₁BO₄
• MW: 264.125144720078
• MDL: MFCD08690234
• CID: 999904
• PubChem ID: 17998901
• Update Time: 2025-06-12

2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-[4-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• 1-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• 2-(2-PHENOXY-ACETYLAMINO)-3-PHENYL-PROPIONIC ACID
• 2-(4-Methoxymethoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 4-Methoxymethoxyphenylboronic acid,pinacol ester
• SCHEMBL15064540
• DTXSID10592128
• AKOS015969105
• E90151
• 4-Methoxymethoxyphenylboronic acid, pinacol ester
• 936250-15-6
• starbld0018343
• 2-(4-(Methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CQTQPLRLWRNVJX-UHFFFAOYSA-N
• 4-methoxymethoxyphenylboronic acid, pinacol ester, AldrichCPR
• CS-0189128
• MFCD08690234
• DB-292530

• MDL： MFCD08690234
• Inchi： 1S/C14H21BO4/c1-13(2)14(3,4)19-15(18-13)11-6-8-12(9-7-11)17-10-16-5/h6-9H,10H2,1-5H3
• InChI Key： CQTQPLRLWRNVJX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.15300
• Monoisotopic Mass: 264.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• PSA: 36.92000
• LogP: 1.96850

Additional information on 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane

Introduction to 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane (CAS No. 936250-15-6)

2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, identified by its CAS number 936250-15-6, is a specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of organoboron reagents, which are widely utilized in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, a pivotal reaction in the synthesis of complex organic molecules. The unique structural features of this compound, including its highly stable tetramethyl-substituted dioxaborolane core and the presence of methoxy groups at the phenyl ring, contribute to its versatility and efficacy in various synthetic applications.

The [1,3,2]dioxaborolane moiety is a key structural component that imparts remarkable stability to the boronate ester functionality. This stability is crucial for its role as an intermediate in pharmaceutical synthesis, where harsh reaction conditions are often employed. The tetramethyl substitution at the dioxaborolane ring further enhances its resistance to hydrolysis and oxidation, making it an ideal candidate for long-term storage and repeated use in synthetic protocols.

The 4-methoxymethoxy-phenyl substituent on the boronic acid derivative introduces additional electronic and steric effects that can influence the reactivity and selectivity of cross-coupling reactions. The methoxy groups are known to activate the boron center towards coupling reactions while also providing steric hindrance that can be tailored to control reaction outcomes. This balance between electronic and steric modulation makes 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane a valuable tool in constructing biaryl structures, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The demand for efficient and scalable synthetic routes has led to the exploration of various substituted dioxaborolanes. Among these, 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane has emerged as a promising candidate due to its exceptional stability and compatibility with a wide range of coupling partners. This compound has been successfully employed in the synthesis of complex heterocyclic frameworks and has shown promise in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in late-stage functionalization of drug candidates. The ability to introduce precise aryl groups at specific positions within a molecular framework is critical for optimizing pharmacological properties such as potency and selectivity. The Suzuki-Miyaura coupling facilitated by 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane provides a reliable and efficient means to achieve this level of molecular diversification. This capability has been leveraged in high-throughput screening campaigns and medicinal chemistry programs aimed at identifying new lead compounds.

The structural integrity and reactivity profile of [1,3,2]dioxaborolane derivatives have also been explored in the context of flow chemistry applications. Flow systems offer advantages such as improved scalability and reproducibility compared to traditional batch processes. The stability of 2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane under flow conditions makes it an attractive choice for continuous manufacturing processes. This approach not only enhances efficiency but also reduces waste generation by allowing for precise control over reaction parameters.

Recent advancements in computational chemistry have further enhanced our understanding of how substituents like the methoxy groups influence the electronic properties of boronic acids. These insights have enabled chemists to predictably tune reactivity patterns and optimize synthetic strategies. For instance, 2-(4-Methoxymethoxy-phenyl)-4[[...]] has been used in conjunction with density functional theory (DFT) calculations to rationalize observed reaction outcomes and guide the design of more effective catalysts.

The pharmaceutical industry continues to rely on innovative organoboron reagents like CAS No 936250-15-6 for constructing novel drug candidates. Its role in synthesizing complex aryl-containing molecules has been instrumental in advancing treatments for various diseases. As research progresses，the applications of this compound are expected to expand，particularly as new synthetic methodologies emerge that leverage its unique properties.

In conclusion, 2-([...]) represents a significant advancement in organoboron chemistry，offering unparalleled stability，reactivity，and versatility for pharmaceutical synthesis。Its contributions to drug discovery underscore its importance as a building block for next-generation therapeutics。With ongoing research efforts aimed at uncovering new applications，this compound is poised to remain at forefront of medicinal chemistry innovation.